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Cat. No.: B15548458
Get Quote
Introduction

Petroselaidyl methane sulfonate is the methanesulfonate ester of petroselinic alcohol. It is
characterized by a long C18 alkyl chain containing a cis-double bond at the 6th position. While
direct experimental spectroscopic data for this specific compound is not readily available in
public databases, this guide provides a detailed overview of its expected spectroscopic
characteristics based on the analysis of structurally similar long-chain alkyl methanesulfonates.
This document is intended for researchers and professionals in the fields of chemistry and drug
development, offering a predictive guide to its NMR, IR, and MS data, along with generalized
experimental protocols for its characterization.

Chemical Structure

Petroselaidyl methane sulfonate is derived from petroselinic acid ((Z)-octadec-6-enoic acid).
The carboxylic acid is reduced to the corresponding alcohol (petroselinic alcohol or (Z)-
octadec-6-en-1-ol), which is then esterified with methanesulfonyl chloride to yield the final
product.
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The chemical structure is as follows:
CH3(CH2)10CH=CH(CH2)aCH20S02CHs

Predicted Spectroscopic Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data for Petroselaidyl methane sulfonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Data for Petroselaidyl Methane Sulfonate

Chemical Shift . . .

Multiplicity Integration Assignment
(ppm)
~5.35 m 2H -CH=CH-
~4.20 t 2H -CH2-0OSO0:2-
~3.00 S 3H CH3-S0z2-
~2.05 m 4H -CH2-CH=CH-CHz=-
~1.75 p 2H -CH2-CH2-OSO0:2-
~1.2-1.4 m 20H -(CHz2)10-
~0.88 t 3H CHs-CHe-

Table 2: Predicted 13C NMR Data for Petroselaidyl Methane Sulfonate
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Chemical Shift (ppm) Assighment

~130 -CH=CH-

~70 -CH2-0OSO0:2-

~37 CH3-SO2-

~32 -CH:- (alpha to CHs)
~29-30 -(CH2)n- (bulk methylene)
~27 -CH2-CH=

~25 -CH2-CH2-OSO0:2-

~22 -CH2-CHs

~14 CH3-CHa-

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for Petroselaidyl Methane Sulfonate

Wavenumber (cm~—2) Intensity Assignment

~3005 Medium =C-H stretch (alkene)

2925, 2855 Strong C-H stretch (alkane)

~1655 Weak C=C stretch (cis-alkene)

1465 Medium C-H bend (alkane)

1350, 1175 Strong S=0 asymmetric and
symmetric stretch (sulfonate)

~970 Medium S-O-C stretch

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for Petroselaidyl Methane Sulfonate

© 2026 BenchChem. All rights reserved.

3/8 Tech Support


https://www.benchchem.com/product/b15548458/docs?utm_src=pdf-body#spectroscopic-and-structural-analysis-of-petroselaidyl-methane-sulfonate-a-technical-guide
https://www.benchchem.com/product/b15548458/docs?utm_src=pdf-body#spectroscopic-and-structural-analysis-of-petroselaidyl-methane-sulfonate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

miz lon Fragmentation Pathway
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[M+Na]* Molecular lon + Sodium
adduct
Loss of the methanesulfonate
[M-CH3SOs]* [CisH3s]*
group
Methanesulfonate anion (in
97 [CH3SO4]~ o
negative ion mode)
Various Alkyl fragments Cleavage along the alkyl chain

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data for a long-chain
alkyl methanesulfonate like Petroselaidyl methane sulfonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in about 0.6
mL of a deuterated solvent (e.g., CDCIz). Add a small amount of tetramethylsilane (TMS) as
an internal standard (0 ppm).

 Instrumentation: Use a high-resolution NMR spectrometer, typically operating at a frequency
of 400 MHz or higher for *H NMR.

e 1H NMR Acquisition:
o Acquire a standard one-dimensional *H NMR spectrum.

o Typical parameters: spectral width of 12-16 ppm, pulse angle of 30-45 degrees, relaxation
delay of 1-2 seconds, and a sufficient number of scans (e.g., 16-64) to achieve a good
signal-to-noise ratio.

e 13C NMR Acquisition:

o Acquire a proton-decoupled 13C NMR spectrum.
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o Typical parameters: spectral width of 200-220 ppm, pulse angle of 45 degrees, relaxation
delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower
natural abundance of 13C.

o Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate
software. This involves Fourier transformation, phase correction, baseline correction, and

integration of the signals.

Infrared (IR) Spectroscopy

e Sample Preparation:

o Neat Liquid: If the sample is a liquid, a thin film can be prepared between two salt plates
(e.g., NaCl or KBr).

o Solid: If the sample is a solid, prepare a KBr pellet by grinding a small amount of the
sample with dry KBr powder and pressing it into a transparent disk.

o ATR: Alternatively, use an Attenuated Total Reflectance (ATR) accessory, which requires
placing a small amount of the sample directly on the ATR crystal.

e Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

e Acquisition:
o Record a background spectrum of the empty sample holder (or clean ATR crystal).
o Record the sample spectrum over a typical range of 4000-400 cm~1,
o Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

o Data Processing: The software automatically subtracts the background spectrum from the
sample spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

o Sample Preparation: Dissolve a small amount of the sample (typically <1 mg/mL) in a
suitable solvent (e.g., methanol, acetonitrile, or a mixture with water).
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e Instrumentation: Use a mass spectrometer equipped with an appropriate ionization source.
Electrospray ionization (ESI) is well-suited for this type of molecule.

e Acquisition:

o Introduce the sample solution into the ion source via direct infusion or through a liquid
chromatography (LC) system.

o Acquire mass spectra in both positive and negative ion modes.
o For positive ion mode, look for the protonated molecule [M+H]* or adducts like [M+Na]*.

o For negative ion mode, look for the deprotonated molecule [M-H]~ or characteristic
fragment ions.

o To obtain fragmentation patterns for structural elucidation, perform tandem mass
spectrometry (MS/MS) by selecting the parent ion and subjecting it to collision-induced
dissociation (CID).

o Data Analysis: Analyze the resulting mass spectra to determine the molecular weight and
identify characteristic fragment ions that confirm the structure.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the complete spectroscopic
characterization of a novel compound like Petroselaidyl methane sulfonate.
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Caption: A flowchart illustrating the process of synthesizing, analyzing, and characterizing a

chemical compound.

¢ To cite this document: BenchChem. [Spectroscopic and Structural Analysis of Petroselaidyl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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